Cas no 901586-50-3 (2-(1H-1,2,4-Triazol-1-yl)propanoic acid)

2-(1H-1,2,4-Triazol-1-yl)propanoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the triazole ring and carboxylic acid functional group allows for diverse reactivity, enabling modifications for applications in drug discovery and crop protection. Its structural framework is particularly valuable in designing enzyme inhibitors or ligands targeting specific biological pathways. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic workflows. Further studies may explore its utility in developing novel pharmaceuticals or agrochemicals with optimized efficacy and selectivity.
2-(1H-1,2,4-Triazol-1-yl)propanoic acid structure
901586-50-3 structure
Product Name:2-(1H-1,2,4-Triazol-1-yl)propanoic acid
CAS No:901586-50-3
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD08361621
CID:1085752
PubChem ID:16785201
Update Time:2025-11-02

2-(1H-1,2,4-Triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,4-Triazol-1-yl)propanoic acid
    • 2-(1,2,4-triazol-1-yl)propanoic acid
    • 2-(1H-1,2,4-triazol-1-yl)propanoic acid(SALTDATA: FREE)
    • 2,6-DICHLORO-L-PHENYLALANINE
    • AKOS000140084
    • 2-(1H-1,2,4-Triazol-1-yl)propanoicacid
    • SCHEMBL7197056
    • 2-[1,2,4]Triazol-1-yl-propionic acid
    • BLB58650
    • 901586-50-3
    • AT12354
    • BS-38628
    • F8889-1097
    • MFCD08361621
    • DTXSID50588464
    • AKOS022184518
    • EN300-30397
    • FT-0706773
    • DA-01315
    • MDL： MFCD08361621
    • Inchi： 1S/C5H7N3O2/c1-4(5(9)10)8-3-6-2-7-8/h2-4H,1H3,(H,9,10)
    • InChI Key： ZRELDOABWMTCKN-UHFFFAOYSA-N
    • SMILES： OC(C(C)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.053826
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.43
  • Boiling Point: 353.9°C at 760 mmHg
  • Flash Point: 167.8°C
  • Refractive Index: 1.622
  • PSA: 68.01000
  • LogP: -0.07630

2-(1H-1,2,4-Triazol-1-yl)propanoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-Triazol-1-yl)propanoic acid Pricemore >>

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abcr
AB215139-250 mg
2-(1H-1,2,4-Triazol-1-yl)propanoic acid, 95%; .
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abcr
AB215139-1 g
2-(1H-1,2,4-Triazol-1-yl)propanoic acid, 95%; .
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 €289.80 2023-05-06
abcr
AB215139-5 g
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